Cas no 1997578-85-4 (1-propyl-6',7'-dihydro-5'H-spiropyrrolidine-3,4'-thieno3,2-cpyridine)

• Product Name: 1-propyl-6',7'-dihydro-5'H-spiropyrrolidine-3,4'-thieno3,2-cpyridine
• CAS No: 1997578-85-4
• MF: C₁₃H₂₀N₂S
• MW: 236.376301765442
• CID: 6461034
• PubChem ID: 165478226
• Update Time: 2025-05-19

1-propyl-6',7'-dihydro-5'H-spiropyrrolidine-3,4'-thieno3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 1-propyl-6',7'-dihydro-5'H-spiropyrrolidine-3,4'-thieno3,2-cpyridine
• 1-propyl-6',7'-dihydro-5'H-spiro[pyrrolidine-3,4'-thieno[3,2-c]pyridine]
• EN300-1074844
• 1997578-85-4

• Inchi： 1S/C13H20N2S/c1-2-7-15-8-5-13(10-15)11-4-9-16-12(11)3-6-14-13/h4,9,14H,2-3,5-8,10H2,1H3
• InChI Key： JYRNNNUZIPHPFA-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCNC12CN(CCC)CC1

Computed Properties

• Exact Mass: 236.13471982g/mol
• Monoisotopic Mass: 236.13471982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.5Ų

Additional information on 1-propyl-6',7'-dihydro-5'H-spiropyrrolidine-3,4'-thieno3,2-cpyridine

1-Propyl-6',7'-Dihydro-5'H-Spiropyrrolidine-3,4'-Thieno[3,2-c]Pyridine: A Comprehensive Overview

1-Propyl-6',7'-dihydro-5'H-spiropyrrolidine-3,4'-thieno[3,2-c]pyridine (CAS No. 1997578-85-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of spiropyrrolidines, which are known for their diverse biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 1-propyl-6',7'-dihydro-5'H-spiropyrrolidine-3,4'-thieno[3,2-c]pyridine.

The chemical structure of 1-propyl-6',7'-dihydro-5'H-spiropyrrolidine-3,4'-thieno[3,2-c]pyridine is characterized by a spirocyclic system comprising a pyrrolidine ring fused with a thienopyridine moiety. The presence of the propyl group at the 1-position adds to the structural complexity and potentially influences the compound's biological activity. The spirocyclic structure provides a rigid framework that can enhance the compound's binding affinity to specific biological targets.

The synthesis of 1-propyl-6',7'-dihydro-5'H-spiropyrrolidine-3,4'-thieno[3,2-c]pyridine has been reported using various methodologies. One common approach involves the cyclization of a suitable precursor followed by functional group manipulations to introduce the propyl substituent and other necessary functionalities. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for the preparation of this compound. For instance, a study published in the Journal of Organic Chemistry described a one-pot multicomponent reaction that significantly simplified the synthesis process while maintaining high yields and purity.

In terms of biological activities, 1-propyl-6',7'-dihydro-5'H-spiropyrrolidine-3,4'-thieno[3,2-c]pyridine has shown promising results in several areas. One notable application is its potential as an antitumor agent. Research conducted at the National Cancer Institute demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action is believed to involve the disruption of microtubule dynamics and induction of apoptosis in cancer cells.

Beyond its antitumor properties, 1-propyl-6',7'-dihydro-5'H-spiropyrrolidine-3,4'-thieno[3,2-c]pyridine has also been investigated for its neuroprotective effects. Studies have shown that this compound can effectively protect neurons from oxidative stress and neurotoxic insults. This makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective activity is thought to be mediated through its ability to modulate intracellular signaling pathways involved in cell survival and death.

The pharmacokinetic properties of 1-propyl-6',7'-dihydro-5'H-spiropyrrolidine-3,4'-thieno[3,2-c]pyridine have also been studied extensively. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties are crucial for its development as a therapeutic agent. Additionally, toxicological studies have shown that 1-propyl-6',7'-dihydro-5'H-spiropyrrolidine-3,4'-thieno[3,2-c]pyridine is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models.

The future prospects for 1-propyl-6',7'-dihydro-5'H-spiropyrrolidine-3,4'-thieno[3,2-c]pyridine are promising. Ongoing clinical trials are evaluating its efficacy and safety in human subjects for various indications. Preliminary results from phase I trials have been encouraging, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. Further research is needed to fully elucidate its mechanism of action and optimize its use in clinical settings.

In conclusion, 1-propyl-6',7'-dihydro-5'H-spiropyrrolidine-3,4'-thieno[3,2-c]pyridine (CAS No. 1997578-85-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and drug discovery. As research continues to advance our understanding of this compound, it holds great promise for addressing unmet medical needs in areas such as oncology and neurology.